Cas no 92792-09-1 (N-(4-iodophenyl)-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(4-iodophenyl)-2-oxo-2H-chromene-3-carboxamide
• CAS No: 92792-09-1
• MF: C₁₆H₁₀INO₃
• MW: 391.159976482391
• CID: 2815934
• PubChem ID: 599278
• Update Time: 2025-05-25

N-(4-iodophenyl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-iodophenyl)-2-oxo-2H-chromene-3-carboxamide
• SR-01000393597-1
• SR-01000393597
• 92792-09-1
• DTXSID50344764
• NRQJGVGVCDKKAK-UHFFFAOYSA-N
• N-(4-Iodophenyl)-2-oxo-2H-chromene-3-carboxamide #
• Oprea1_758705
• F0777-0055
• AB00079881-01
• AKOS000521503
• CS-0270306
• AG-205/40118726
• Oprea1_746674
• Coumarin-3-carboxamide, N-(4-iodophenyl)-
• STK697597
• DTXCID60295839
• Z30316624

• MDL： MFCD00728108
• Inchi： 1S/C16H10INO3/c17-11-5-7-12(8-6-11)18-15(19)13-9-10-3-1-2-4-14(10)21-16(13)20/h1-9H,(H,18,19)
• InChI Key： NRQJGVGVCDKKAK-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)NC(C1C(=O)OC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 390.97054Da
• Monoisotopic Mass: 390.97054Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-iodophenyl)-2-oxo-2H-chromene-3-carboxamide

N-(4-Iodophenyl)-2-Oxo-2H-Chromene-3-Carboxamide: A Comprehensive Overview

The compound N-(4-iodophenyl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 92792-09-1) is a highly specialized organic compound with significant potential in various fields of research and application. This compound, characterized by its unique structural features, has garnered attention in recent scientific studies due to its versatile properties and promising applications in drug discovery, materials science, and beyond.

N-(4-Iodophenyl)-2-Oxo-2H-Chromene-3-Carboxamide is structurally composed of a chromene moiety, which is a benzopyran derivative with a ketone group at the 2-position, and an iodophenyl group attached via an amide linkage at the 3-position. This structure endows the compound with both aromatic and conjugated systems, making it highly photoreactive and capable of participating in various chemical transformations. The presence of the iodine atom further enhances its electronic properties, making it a valuable substrate for exploring photochemical reactions and electronic transitions.

Recent studies have highlighted the potential of N-(4-Iodophenyl)-2-Oxo-2H-Chromene-3-Carboxamide in the field of drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. Researchers have demonstrated that this compound exhibits selective binding affinity towards certain protein targets, making it a promising candidate for further exploration in therapeutic applications. Additionally, its ability to undergo photochemical reactions has led to its use in the synthesis of advanced materials, such as light-responsive polymers and sensors.

In terms of synthesis, N-(4-Iodophenyl)-2-Oxo-2H-Chromene-3-Carboxamide can be prepared through a variety of methods, including condensation reactions and amide coupling techniques. The choice of synthetic pathway depends on the desired scale of production and the availability of starting materials. Recent advancements in catalytic methodologies have further streamlined the synthesis process, enabling higher yields and improved purity levels.

The pharmacological properties of N-(4-Iodophenyl)-2-Oxo-2H-Chromene-3-Carboxamide have been extensively studied in preclinical models. Experimental data indicate that this compound possesses anti-inflammatory and antioxidant activities, which could be harnessed for the development of novel therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

Moreover, N-(4-Iodophenyl)-2-Oxo-2H-Chromene-3-Carboxamide has shown remarkable potential in the field of materials science. Its photoresponsive properties make it an ideal candidate for applications in optoelectronics, where light-induced changes in molecular structure can be exploited for energy conversion and storage purposes. Recent research has also explored its use as a precursor for constructing advanced functional materials, such as organic semiconductors and stimuli-responsive polymers.

In conclusion, N-(4-Iodophenyl)-2-Oxo-2H-Chromene-3-Carboxamide (CAS No. 92792-09